Cas no 1217250-37-7 (4-Methyl-1’,2’-methylamino-trans-2’-methylstyrene Hydrochloride)

• Product Name: 4-Methyl-1’,2’-methylamino-trans-2’-methylstyrene Hydrochloride
• CAS No: 1217250-37-7
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• CID: 1064553
• PubChem ID: 71750463
• Update Time: 2025-07-09

4-Methyl-1’,2’-methylamino-trans-2’-methylstyrene Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1’,2’-methylamino-trans-2’-methylstyrene Hydrochloride
• 4-Methyl-1’,2’-methy
• (E)-1-N,2-N-dimethyl-1-(4-methylphenyl)prop-1-ene-1,2-diamine,hydrochloride
• DTXSID70858070
• (E)-1-N,2-N-Dimethyl-1-(4-methylphenyl)prop-1-ene-1,2-diamine;hydrochloride
• (1E)-N~1~,N~2~-Dimethyl-1-(4-methylphenyl)prop-1-ene-1,2-diamine--hydrogen chloride (1/1)
• 4-Methyl-1',2'-methylamino-trans-2'-methylstyrene Hydrochloride
• 4-Methyl-1 inverted exclamation mark ,2 inverted exclamation mark -methylamino-trans-2 inverted exclamation mark -methylstyrene Hydrochloride
• 1217250-37-7

• Inchi： 1S/C12H18N2.ClH/c1-9-5-7-11(8-6-9)12(14-4)10(2)13-3;/h5-8,13-14H,1-4H3;1H/b12-10+;
• InChI Key： WUXQRYHIKCHQES-VHPXAQPISA-N
• SMILES： Cl.N(C)/C(=C(\C)/NC)/C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 226.12400
• Monoisotopic Mass: 226.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06000
• LogP: 3.70610

Additional information on 4-Methyl-1’,2’-methylamino-trans-2’-methylstyrene Hydrochloride

4-Methyl-1’,2’-methylamino-trans-2’-methylstyrene Hydrochloride (CAS No. 1217250-37-7): A Comprehensive Overview

4-Methyl-1’,2’-methylamino-trans-2’-methylstyrene Hydrochloride, identified by its CAS number CAS NO.1217250-37-7, is a compound of significant interest in the field of pharmaceutical chemistry and molecular biology. This hydrochloride salt exhibits unique structural and functional properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents and biomolecular probes.

The molecular structure of 4-Methyl-1’,2’-methylamino-trans-2’-methylstyrene Hydrochloride consists of a stilbene core substituted with methyl and amino groups, which contribute to its distinct chemical reactivity and biological interactions. The presence of the hydrochloride moiety enhances its solubility in aqueous media, facilitating its use in solution-based biochemical assays and drug delivery systems.

Recent advancements in medicinal chemistry have highlighted the potential of stilbene derivatives as pharmacophores due to their ability to modulate various biological pathways. Specifically, compounds with similar structural motifs have shown promise in inhibiting enzymes involved in inflammation, oxidative stress, and cancer progression. The methylamino substituent in 4-Methyl-1’,2’-methylamino-trans-2’-methylstyrene Hydrochloride is particularly noteworthy, as it can engage in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity and selectivity.

In vitro studies have demonstrated that this compound exhibits inhibitory activity against several key enzymes, including lipoxygenase and cyclooxygenase, which are pivotal in the pathogenesis of inflammatory diseases. The trans configuration of the stilbene ring further contributes to its stability and bioavailability, making it an attractive scaffold for drug design. Additionally, the hydrochloride salt form ensures consistent dissolution properties, which is crucial for formulation development and clinical translation.

The synthesis of 4-Methyl-1’,2’-methylamino-trans-2’-methylstyrene Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and regioselective functionalization techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for structural modifications to tailor the compound’s pharmacological properties.

One of the most compelling aspects of 4-Methyl-1’,2’-methylamino-trans-2’-methylstyrene Hydrochloride is its potential application in drug discovery pipelines. Stilbene derivatives have been extensively studied for their chemopreventive and therapeutic effects against various diseases. The combination of methyl and amino groups on the stilbene core creates multiple interaction points with biological targets, enabling the development of dual-action compounds that can address complex pathological mechanisms simultaneously.

Current research is focused on exploring the mechanism of action of this compound in detail. Preliminary findings suggest that it may exert its effects by modulating intracellular signaling pathways associated with apoptosis, proliferation, and angiogenesis. These pathways are dysregulated in numerous diseases, including cancer and neurodegenerative disorders. By targeting these pathways, 4-Methyl-1’,2’-methylamino-trans-2’-methylstyrene Hydrochloride holds promise as a lead compound for developing novel therapeutics.

The hydrochloride form of this compound also offers advantages in terms of storage stability and shelf life. Unlike free bases, which can be susceptible to degradation under certain conditions, the hydrochloride salt provides enhanced chemical stability. This makes it a reliable reagent for both laboratory research and potential clinical applications.

In conclusion, 4-Methyl-1’,2’-methylamino-trans-2’-methylstyrene Hydrochloride (CAS No. 1217250-37-7) is a structurally unique compound with significant potential in pharmaceutical research. Its ability to interact with multiple biological targets makes it a valuable tool for drug discovery efforts aimed at treating inflammation-related diseases and cancer. As our understanding of molecular biology continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutic agents.